Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate

• Molecular Formula: C17H13BrClNO5
• Molecular Weight: 426.6 g/mol
• IUPAC Name: dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]benzene-1,3-dicarboxylate
• InChI: InChI=1S/C17H13BrClNO5/c1-24-16(22)9-5-10(17(23)25-2)7-12(6-9)20-15(21)13-8-11(18)3-4-14(13)19/h3-8H,1-2H3,(H,20,21)
• InChI Key: VKKGQROMWUSBAS-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CC(=CC(=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl)C(=O)OC

Description

Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate, also known as BCI, is a chemical compound that has been widely used in scientific research. BCI is a potent inhibitor of protein kinase CK2, an enzyme that plays a critical role in various cellular processes such as cell proliferation, differentiation, and apoptosis.

Mechanism of Action

Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate exerts its inhibitory effect on CK2 by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its target proteins, leading to the inhibition of various cellular processes such as cell proliferation and survival.
Biochemical and Physiological Effects
Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate has been shown to have various biochemical and physiological effects. In addition to its anti-cancer activity, Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate has been shown to inhibit the replication of hepatitis C virus, making it a potential anti-viral drug candidate. Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate has also been shown to inhibit the growth of parasites such as Leishmania and Trypanosoma, making it a potential anti-parasitic drug candidate.

Advantages and Limitations for Lab Experiments

One of the advantages of using Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate in lab experiments is its high potency and specificity towards CK2. This allows researchers to study the role of CK2 in various cellular processes with high precision. However, one of the limitations of using Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

For the use of Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate in scientific research include the development of Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate derivatives with improved solubility and potency, the use of Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate in combination with other anti-cancer drugs, and the study of CK2 in other diseases such as Alzheimer's and Parkinson's disease.

Synthesis Methods

The synthesis of Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate involves the reaction between 5-bromo-2-chlorobenzoyl chloride and dimethyl isophthalate in the presence of a base such as triethylamine. The reaction is carried out in anhydrous dichloromethane at room temperature under nitrogen atmosphere. The resulting product is then purified by column chromatography to obtain pure Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate.

Scientific Research Applications

Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate has been extensively used in scientific research as a tool to study the role of CK2 in various cellular processes. CK2 is overexpressed in many types of cancer, making it an attractive target for cancer therapy. Dimethyl 5-[(5-bromo-2-chlorobenzoyl)amino]isophthalate has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential anti-cancer drug candidate.